Cas no 637015-75-9 (2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile)

2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile structure
637015-75-9 structure
Product Name:2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile
CAS No:637015-75-9
MF:C8H10N2S
MW:166.243400096893
MDL:MFCD10694275
CID:960715
PubChem ID:43119799
Update Time:2024-10-28

2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleacetonitrile,4-(1-methylethyl)-(9CI)
    • 2-[4-(propan-2-yl)-1,3-thiazol-2-yl]acetonitrile
    • OGKJUDCGLAXSJJ-UHFFFAOYSA-N
    • NE26631
    • 2-(4-Isopropylthiazol-2-yl)acetonitrile
    • Z1324054928
    • 2-(4-propan-2-yl-1,3-thiazol-2-yl)acetonitrile
    • SCHEMBL5094067
    • EN300-97726
    • 637015-75-9
    • AKOS005200687
    • Z361894428
    • 2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile
    • MDL: MFCD10694275
    • Inchi: 1S/C8H10N2S/c1-6(2)7-5-11-8(10-7)3-4-9/h5-6H,3H2,1-2H3
    • InChI Key: OGKJUDCGLAXSJJ-UHFFFAOYSA-N
    • SMILES: S1C(CC#N)=NC(=C1)C(C)C

Computed Properties

  • Exact Mass: 166.05646950g/mol
  • Monoisotopic Mass: 166.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 265.6±23.0 °C at 760 mmHg
  • Flash Point: 114.4±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile Security Information

2-4-(propan-2-yl)-1,3-thiazol-2-ylacetonitrile Pricemore >>

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Enamine
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